Cas no 40648-92-8 ((S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride)

• Product Name: (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride
• CAS No: 40648-92-8
• MF: C₁₆H₂₀ClN
• MW: 261.789703369141
• MDL: MFCD00216671
• CID: 334466
• PubChem ID: 12353077
• Update Time: 2025-10-29

(S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (-)-BIS[(S)-1-PHENYLETHYL]AMINE HYDROCHLORIDE
• (-)-BIS[(S)-ALPHA-METHYLBENZYL]AMINE HYDROCHLORIDE
• (S,S)-(-)-BIS(1-PHENYLETHYL)AMINE HYDROCHLORIDE
• [S-(R*,R*)]-(-)-BIS(-ALPHA-METHYLBENZYL)AMINE HYDROCHLORIDE
• (S,S)-(-)-Bis(α-methylbenzyl)amineHydrochloride
• (-)-Bis[(S)-1-phenylethyl]amineHCl
• (-)-bis[(s)-α-methylbenzyl]amine hydrochloride
• (S,S)-(-)-Bis(alpha-methylbenzyl)amine Hydrochloride
• (?)-Bis[(S)-1-phenylethyl]amine hydrochloride
• Benzenemethanamine, a-methyl-N-[(1S)-1-phenylethyl]-,hydrochloride (1:1), (aS)-
• (1S)-1-phenyl-N-[(1S)-1-phenylethyl]ethanamine,hydrochloride
• (S)-Bis((S)-1-phenylethyl)amine hydrochloride
• (S,S)-(-)-Bis(a-methylbenzyl)amine Hydrochloride
• (S,S)-(-)-Bis(alpha-methylbenzyl)amineHydrochloride
• PubChem8138
• (1S)-1-phenyl-N-[(1S)-1-phenylethyl]ethanamine;hydrochloride
• AX8042837
• AB
• BIS[(1S)-1-PHENYLETHYL]AMINE HYDROCHLORIDE
• (-)-Bis[(s)-1-phenylethyl]amine, HCl
• EN300-252187
• A6793
• MFCD00216671
• SCHEMBL2469805
• rel-(S)-Bis((S)-1-phenylethyl)amine hydrochloride
• D75690
• AS)-
• AS-66600
• (-)-Bis[(S)-1-phenylethyl]amine hydrochloride, >=98.0% (AT)
• (S,S)-(-)-BIS(ALPHA-METHYLBENZYL)AMINE HCL
• (S)-Bis((S)-1-phenylethyl)aminehydrochloride
• A-methylphenylmethyl]amine hydrochloride
• (1S)-1-Phenyl-N-[(1S)-1-phenylethyl]ethan-1-amine--hydrogen chloride (1/1)
• CS-W012487
• DTXSID20493490
• AKOS015889193
• Bis[(
• 40648-92-8
• AKOS015844235
• Bis[(S)--methylphenylmethyl]amine hydrochloride
• T70889
• ZBQCLJZOKDRAOW-IODNYQNNSA-N
• (-)-Bis[(S)-1-phenylethyl]aminehydrochloride
• (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride

• MDL： MFCD00216671
• Inchi： 1S/C16H19N.ClH/c1-13(15-9-5-3-6-10-15)17-14(2)16-11-7-4-8-12-16;/h3-14,17H,1-2H3;1H/t13-,14-;/m0./s1
• InChI Key： ZBQCLJZOKDRAOW-IODNYQNNSA-N
• SMILES： Cl.N([C@@H](C)C1C=CC=CC=1)[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 261.12800
• Monoisotopic Mass: 261.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Not determined
• Melting Point: ~260 °C
• Refractive Index: -73 ° (C=3, EtOH)
• PSA: 12.03000
• LogP: 5.29130
• Optical Activity: [α]20/D −73±2°, c = 3% in ethanol
• Solubility: Not determined

(S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S36/37/39
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride

Comprehensive Guide to (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride (CAS No. 40648-92-8)

(S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride (CAS No. 40648-92-8) is a chiral amine derivative widely used in asymmetric synthesis and pharmaceutical research. This compound is particularly valued for its role as a chiral auxiliary and resolving agent in organic chemistry. Its unique stereochemistry and high enantiomeric purity make it a crucial tool for researchers working on enantioselective reactions and drug development.

The molecular structure of (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride features two α-methylbenzyl groups attached to a central nitrogen atom, with both substituents in the (S)-configuration. This specific stereochemistry is what gives the compound its valuable chiral properties. The hydrochloride salt form enhances its stability and solubility in various solvents, making it more practical for laboratory use compared to the free base form.

In recent years, the demand for chiral compounds like (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride has grown significantly, driven by the pharmaceutical industry's need for enantiomerically pure drugs. This trend aligns with current research focus areas such as "green chemistry" and "sustainable chiral synthesis," where efficient asymmetric methodologies are highly sought after. Many researchers are searching for information on "chiral auxiliaries for asymmetric synthesis" or "enantioselective resolution methods," making this compound particularly relevant in today's scientific landscape.

The applications of (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride extend across multiple research areas. In medicinal chemistry, it serves as a building block for the synthesis of biologically active compounds. In materials science, it's used to create chiral catalysts for polymerization reactions. The compound's versatility is further demonstrated by its use in the preparation of liquid crystals and other advanced materials with specific optical properties.

From a synthetic chemistry perspective, (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride offers several advantages. Its rigid chiral framework helps control the stereochemical outcome of reactions, while its relatively simple structure makes it accessible for various modifications. These characteristics have made it a popular choice for researchers investigating "asymmetric catalysis" and "chiral recognition" phenomena, which are currently hot topics in chemical research.

The commercial availability of (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride has increased in response to growing demand, with multiple suppliers now offering this reagent in various quantities and purity grades. Quality control is particularly important for this compound, as even small amounts of the opposite enantiomer can significantly affect its performance in sensitive applications. This has led to increased interest in "chiral purity analysis methods" and "enantiomeric excess determination techniques" among users of this material.

Storage and handling of (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and light. While it's stable under normal conditions, prolonged exposure to air may lead to gradual decomposition, emphasizing the importance of proper storage conditions for maintaining its chiral integrity over time.

Recent advancements in chiral technology have highlighted the continued relevance of compounds like (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride. The development of new synthetic methodologies and the growing emphasis on stereoselective drug design ensure that this compound remains an important tool in modern chemical research. Its applications in emerging fields such as "chiral nanotechnology" and "asymmetric organocatalysis" demonstrate its ongoing value to the scientific community.

For researchers considering (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride for their work, several factors should be evaluated. The required enantiomeric purity, solubility characteristics, and compatibility with other reaction components are all important considerations. Many scientists search for information on "chiral amine applications" or "asymmetric synthesis protocols" when planning their experiments with this type of compound.

The future outlook for (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride appears promising, with potential applications in new areas of research continually emerging. As the demand for enantiomerically pure compounds grows across various industries, the importance of reliable chiral building blocks like this one is likely to increase. This aligns well with current scientific trends emphasizing precision molecular design and controlled stereochemistry in advanced materials and pharmaceuticals.

In conclusion, (S,S)-(-)-Bis(α-methylbenzyl)amine Hydrochloride (CAS No. 40648-92-8) represents an important tool in modern asymmetric synthesis and chiral technology. Its well-defined stereochemistry, versatility in applications, and relevance to current research trends make it a valuable compound for scientists working in various fields of chemistry and materials science. As research continues to advance in areas requiring precise stereochemical control, compounds like this will undoubtedly play an increasingly important role in scientific discovery and technological innovation.